Cas no 1805429-63-3 (3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805429-63-3
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4880509
• Update Time: 2025-05-20

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H7ClF2N2O/c10-1-6-7(4-15)14-3-5(2-13)8(6)9(11)12/h3,9,15H,1,4H2
• InChI Key： CMYOVILFKAXLDW-UHFFFAOYSA-N
• SMILES： ClCC1C(CO)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Additional information on 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol: A Comprehensive Overview

The compound 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1805429-63-3) is a highly specialized organic molecule with a complex structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention in recent years due to its unique properties and potential for use in advanced chemical systems.

The molecular structure of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol is characterized by a pyridine ring with multiple substituents, including a chloromethyl group, a cyano group, and a difluoromethyl group, along with a hydroxymethane moiety. These substituents contribute to its distinctive reactivity and stability under various chemical conditions. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), which are widely used in catalysis, gas storage, and sensing technologies.

One of the most notable aspects of this compound is its ability to undergo versatile transformations under controlled reaction conditions. For instance, the chloromethyl group can participate in nucleophilic substitution reactions, while the cyano group can act as an electron-withdrawing substituent, influencing the electronic properties of the molecule. The difluoromethyl group adds further complexity to the molecule's reactivity, making it a valuable building block for constructing functional materials.

Recent research has focused on leveraging the unique properties of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol in the development of novel pharmaceutical agents. Its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for drug design, particularly in targeting specific biological pathways or enzymes. Additionally, its fluorinated substituents enhance its lipophilicity, which is a desirable trait for many drug candidates.

In terms of synthesis, this compound can be prepared through a multi-step process involving various organic reactions such as nucleophilic aromatic substitution, Friedel-Crafts alkylation, and oxidation reactions. The synthesis pathway typically requires careful optimization to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The physical properties of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and diethyl ether but dissolves readily in polar solvents like dimethylformamide (DMF). These properties make it suitable for use in both solution-phase and solid-state chemical reactions.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have shown that under aerobic conditions, 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol undergoes microbial degradation through hydrolytic cleavage of its functional groups. This information is vital for ensuring sustainable practices during its production and application.

In conclusion, 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1805429-63-3) stands out as a versatile compound with significant potential across multiple disciplines within chemistry and materials science. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, material synthesis, and environmental chemistry.